Cas no 1231930-43-0 (6-(2-Chloro-5-fluoropyrimidin-4-yl)-1-cyclopropyl-4-fluoro-2-methyl-1H-1,3-benzodiazole)

• Product Name: 6-(2-Chloro-5-fluoropyrimidin-4-yl)-1-cyclopropyl-4-fluoro-2-methyl-1H-1,3-benzodiazole
• CAS No: 1231930-43-0
• MF: C₁₅H₁₁ClF₂N₄
• MW: 320.724448442459
• MDL: MFCD33022158
• CID: 4760596
• PubChem ID: 89800829
• Update Time: 2024-11-07

6-(2-Chloro-5-fluoropyrimidin-4-yl)-1-cyclopropyl-4-fluoro-2-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 6-(2-chloro-5-fluoropyrimidin-4-yl)-1-cyclopropyl-4-fluoro-2-methyl-1H-1,3-benzodiazole
• 6-(2-chloro-5-fluoropyrimidin-4-yl)-1-cyclopropyl-4-fluoro-2-methyl-1H-benzo[d]imidazole
• 6-(2-chloro-5-fluoropyrimidin-4-yl)-1-cyclopropyl-4-fluoro-2-methylbenzimidazole
• 6-(2-chloro-5-fluoropyrimidin-4-yl)-1-cyclopropyl-4-fluoro-2-methyl-1,3-benzodiazole
• 1H-Benzimidazole, 6-(2-chloro-5-fluoro-4-pyrimidinyl)-1-cyclopropyl-4-fluoro-2-methyl-
• 6-(2-chloro-5-fluoro-4-pyrimidinyl)-1-cyclopropyl-4-fluoro-2-methyl-1h-benzimidazole
• BS-47298
• CS-0435587
• SCHEMBL15252502
• 1231930-43-0
• DTXSID601128429
• E71246
• 6-(2-Chloro-5-fluoropyrimidin-4-yl)-1-cyclopropyl-4-fluoro-2-methyl-1H-1,3-benzodiazole

• MDL： MFCD33022158
• Inchi： 1S/C15H11ClF2N4/c1-7-20-14-10(17)4-8(5-12(14)22(7)9-2-3-9)13-11(18)6-19-15(16)21-13/h4-6,9H,2-3H2,1H3
• InChI Key： UAJWWWJGTHFEKY-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C2C=C(C3=C(C=2)N(C(C)=N3)C2CC2)F)=N1)F

Computed Properties

• Exact Mass: 320.0640304g/mol
• Monoisotopic Mass: 320.0640304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.6